Cas no 112629-72-8 (3-Pyridinecarbonitrile,4,6-dimethyl-2-(2-propen-1-ylthio)-)

• Product Name: 3-Pyridinecarbonitrile,4,6-dimethyl-2-(2-propen-1-ylthio)-
• CAS No: 112629-72-8
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 129849
• PubChem ID: 2794588
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,4,6-dimethyl-2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,4,6-dimethyl-2-(2-propen-1-ylthio)-
• 2-(ALLYLSULFANYL)-4,6-DIMETHYLNICOTINONITRILE
• 4,6-dimethyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,4,6-dimethyl-2-(2-propen-1-ylthio)
• 4,6-dimethyl-2-prop-2-enylthiopyridine-3-carbonitrile
• BUTTPARK 131\40-18
• FT-0729254
• 2-(Allylthio)-4,6-dimethylnicotinonitrile
• 4,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)pyridine-3-carbonitrile
• AKOS022648068
• DTXSID70383236
• 112629-72-8
• 2-(Allylsulfanyl)-4,6-dimethyl nicotinonitrile
• 4,6-Dimethyl-2-[(prop-2-en-1-yl)sulfanyl]pyridine-3-carbonitrile
• TimTec1_005120

• Inchi： 1S/C11H12N2S/c1-4-5-14-11-10(7-12)8(2)6-9(3)13-11/h4,6H,1,5H2,2-3H3
• InChI Key： ZVFKNYGODAVOPX-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=C(C#N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 204.07200
• Monoisotopic Mass: 204.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 322.4°Cat760mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.568
• PSA: 61.98000
• LogP: 2.84818